3,4-dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 2-(3,4-dihydro-2H-pyrimido[1,2-a]benzimidazol-10-yl)acetic acid
• InChI: InChI=1S/C12H13N3O2/c16-11(17)8-15-10-5-2-1-4-9(10)14-7-3-6-13-12(14)15/h1-2,4-5H,3,6-8H2,(H,16,17)
• InChI Key: ZDGUTHKAMRABRX-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2N(C1)C3=CC=CC=C3N2CC(=O)O

Description

3,4-Dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid is a heterocyclic compound that belongs to the class of pyrimido[1,2-a]benzimidazoles. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound consists of a fused pyrimidine and benzimidazole ring system with an acetic acid moiety attached at the 10th position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid typically involves the condensation of 2-aminobenzimidazole with appropriate aldehydes or ketones under acidic or basic conditions. One common method involves the photochemical condensation of 2-aminobenzimidazole with 2-(4-chlorobenzylidene)-3,4-dihydronaphthalen-1(2H)-one in the presence of potassium hydroxide (KOH) and dimethylformamide (DMF) at a wavelength of 312 nm, resulting in a high yield of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods often use continuous flow reactors and automated systems to ensure consistent quality and yield. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also becoming more common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3,4-Dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce various functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives with potential biological activities .

Scientific Research Applications

3,4-Dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Research has shown that derivatives of this compound exhibit antiviral, antimicrobial, and anticancer activities.

Industry: It is used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 3,4-dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit caspase-3, a cysteine-dependent aspartyl protease involved in apoptosis. By inhibiting caspase-3, the compound can attenuate cell damage and provide neuroprotective effects in conditions such as stroke .

Comparison with Similar Compounds

Similar Compounds

3,4-Dihydropyrimido[1,2-a]indol-10(2H)-ones: These compounds share a similar fused ring system but with an indole moiety instead of benzimidazole.

Pyrimido[1,2-a]benzimidazoles: Other derivatives of this class with different substituents at various positions on the ring system.

Uniqueness

3,4-Dihydropyrimido[1,2-a]benzimidazol-10(2H)-ylacetic acid is unique due to its specific acetic acid moiety, which imparts distinct chemical and biological properties. This functional group enhances its solubility and reactivity, making it a valuable compound for various applications in scientific research and industry .